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CAS No.: 4918-96-1
Cat. No.: S616087

Compound Focus: Pyrocatechol sulfate

Get Quote

The table below summarizes the available information for Pyrocatechol Sulfate and Guaiacol. Note that

data for Guaiacol Sulfate is absent from the search results.

Property

Pyrocatechol Sulfate

Guaiacol

IUPAC Name

Other Names

Molecular

Formula

Structure

Assay/Purity

Physical Form

Biomarker Role

Biological
Significance

(2-Hydroxyphenyl)oxidanesulfonic acid [1]

2-hydroxyphenyl hydrogen sulfate [1]

C6H605S [1]

Phenol with a sulfate group

>95% (H-NMR) [1]

White solid [1]

Potential biomarker for kidney function, whole
grain intake, coffee drinking [1]

Modulates brain health and cardiomyocyte
beating [1]

2-Methoxyphenol [2]

o-Methoxyphenol, Pyrocatechol
monomethyl ether [2]

C7H802 [2]

Phenol with a methoxy group [2]

Information missing from search
results

Colorless olil or crystalline solid [2]

Information missing from search
results

A precursor to vanillin; a
component in locust swarm
pheromones [2]
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Property Pyrocatechol Sulfate Guaiacol
Research Metabolomics Research, Microbiome Used as a reagent in peroxidase
Applications Research [1] enzyme quantification assays [2]

Experimental Context and Pathways

While the search results do not provide detailed experimental protocols, they highlight key biological roles

and research applications for these compounds.

e For Pyrocatechol Sulfate, research focuses on its endogenous role. It is studied in Metabolomics
and Microbiome Research as a circulating metabolite in human plasma. Its levels are influenced by
dietary intake (e.qg., berries, coffee) and gut microbiota condition, and it is investigated as a biomarker
for kidney function [1].

e For Guaiacol, a classic laboratory application is the quantification of peroxidase enzyme activity.
In the presence of hydrogen peroxide (H202), peroxidases catalyze the oxidation of four guaiacol
molecules to yield a brown-colored product, tetraguaiacol, which can be measured by its
absorbance at 420-470 nm [2]. The reaction is as follows: 4 Guaiacol + 2 H202 — Tetraguaiacol
(colored) + 8 H20 [2]

The following diagram illustrates the metabolic origin and research context of Pyrocatechol Sulfate, based

on the information from the search results.
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Dietary & Environmental Inputs

Berries Research Applications & Biomarker Potential
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Diagram 1: Pyrocatechol Sulfate: Origins and Research Context

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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